molecular formula C5H5ClN2 B021944 3-Amino-4-chloropyridine CAS No. 20511-15-3

3-Amino-4-chloropyridine

Cat. No. B021944
CAS RN: 20511-15-3
M. Wt: 128.56 g/mol
InChI Key: GTLFLMZOABSJSV-UHFFFAOYSA-N
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Description

3-Amino-4-chloropyridine is a chlorinated heteroarylamine . It is used in the preparation of inhibitors of phosphodiesterase type 4 (PDE4) as antiasthmatic agents as well as other pyridine-based pharmaceutical agents . It is a derivative of pyridine, characterized by the presence of an amino group (-NH2) and a chlorine atom (-Cl) attached to the pyridine ring .


Synthesis Analysis

3-Amino-4-chloropyridine is synthesized through various methods. One such method involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C . Another method involves a nickel-catalyzed reductive coupling of bromopyridines with tertiary alkyl bromides .


Molecular Structure Analysis

The molecular formula of 3-Amino-4-chloropyridine is C5H5ClN2 . It has a molecular weight of 128.56 .


Chemical Reactions Analysis

3-Amino-4-chloropyridine is a biochemical reagent that can be used as a biological material or organic compound for life science-related research .


Physical And Chemical Properties Analysis

3-Amino-4-chloropyridine is a solid at 20 degrees Celsius . It has a melting point of 58-63 °C . It is soluble in methanol .

Scientific Research Applications

Development of Agrochemicals

This compound plays a significant role in the development of agrochemicals, particularly fungicides and insecticides . Its chloropyridine moiety is effective in disrupting the life cycle of fungi and pests, thereby protecting crops and ensuring better yield.

Supramolecular Chemistry

The compound’s ability to form hydrogen bonds makes it an interesting candidate for the construction of supramolecular assemblies . These structures have potential applications in the field of nanotechnology and molecular electronics.

Safety And Hazards

3-Amino-4-chloropyridine is toxic if swallowed and harmful if inhaled . It causes skin irritation and serious eye damage . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/eye protection/face protection .

Future Directions

While specific future directions for 3-Amino-4-chloropyridine are not mentioned in the sources, it is used in the preparation of inhibitors of phosphodiesterase type 4 (PDE4) as antiasthmatic agents , indicating its potential use in the development of new treatments for asthma and other respiratory conditions.

properties

IUPAC Name

4-chloropyridin-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5ClN2/c6-4-1-2-8-3-5(4)7/h1-3H,7H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GTLFLMZOABSJSV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=CC(=C1Cl)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5ClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30342445
Record name 3-Amino-4-chloropyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30342445
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

128.56 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Amino-4-chloropyridine

CAS RN

20511-15-3
Record name 4-Chloro-3-pyridinamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=20511-15-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Amino-4-chloropyridine
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Amino-4-chloropyridine
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
44
Citations
CA Wilhelmsen, ADC Dixon… - The Journal of organic …, 2018 - ACS Publications
… made to alkylate 3-amino-4-chloropyridine using reductive … the higher basicity of the 3-amino-4-chloropyridine (the pK a … decomposition of 3-amino-4-chloropyridine under ambient …
Number of citations: 4 pubs.acs.org
CA Wilhelmsen - 2016 - search.proquest.com
… 3-amino-4-chloropyridine, derivatization of these starting materials to afford N-substituted 3-amino-4-chloropyridine 50 … conversion to the imine for 3-amino-4-chloropyridine could lead …
Number of citations: 4 search.proquest.com
HW Aitland, GA Molander - Journal of Heterocyclic Chemistry, 1977 - Wiley Online Library
… Unfortunately, 3-amino4-chloropyridine (4) was not commercially available and had to be prepared by a rather cumbersome procedure (reaction 6) (4-6). Pyridine 4 was refluxed with …
Number of citations: 25 onlinelibrary.wiley.com
CWN Cumper, A Singleton - Journal of the Chemical Society B …, 1968 - pubs.rsc.org
… -amino-5-bromopyridine, mp 64-65', was prepared by converting nicotinic acid into 5-bromonicotinamide 6 followed by a Hofmann degradation 7 to the amine; 3-amino-4-chloropyridine…
Number of citations: 4 pubs.rsc.org
XH Ma, JY Wang, JJ Guo, ZY Wang… - Chinese Journal of …, 2019 - Wiley Online Library
… Palladium(II) acetate, pyridine-4-boronic acid, 3-amino-4-chloropyridine were purchased from HWRK Chem Co. Beijing, China. Benzenephosphonic acid, silver nitrate (AgNO 3 ), …
Number of citations: 27 onlinelibrary.wiley.com
JFF Liegeois, FA Rogister, J Bruhwyler… - Journal of medicinal …, 1994 - ACS Publications
… 3-Amino-4-chloropyridine was prepared from 4-chloro-3-nitropyridine (method B) according to the method of Delarge andLapiére.46 The 8-chlorothiazepinone analogue 21 was …
Number of citations: 111 pubs.acs.org
RJ Wilson, AJ Rosenberg, L Kaminsky… - The Journal of Organic …, 2014 - ACS Publications
… to these molecules the N-3 nitrogen of 3-amino-4-chloropyridine must first be arylated or alkylated. … (18, 19) However, in our hands, use of the corresponding 3-amino-4-chloropyridine …
Number of citations: 20 pubs.acs.org
CWN Cumper, A Singleton - Journal of the Chemical Society B …, 1968 - pubs.rsc.org
The uv spectra of aniline, 2-, 3-, and 4-aminopyridines, and certain of their derivatives have been determined in n-hexane, 1,4-dioxan, ethanol, and water solutions. N-Methylation of the …
Number of citations: 16 pubs.rsc.org
Z Xu, W Hu, F Zhang, Q Li, Z Lue, L Zhang, Y Jia - Synthesis, 2008 - thieme-connect.com
… Both 3-amino-2-chloropyridine (6a) and 3-amino-4-chloropyridine (6b) could react with aliphatic aldehyde and phenylacetaldehyde to give the desired products (entries 1-4). However, 2…
Number of citations: 34 www.thieme-connect.com
MJ Dias Pires, DL Poeira… - European Journal of …, 2015 - Wiley Online Library
… Clark and co-workers successfully arylated N-Boc-protected 3-amino-4-chloropyridine 170 with various aryl halides 171 to obtain products 172 in good to high yields.116 The group …

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